3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol is a structurally complex imidazole derivative characterized by a 1,2-dimethyl-substituted imidazole core and a branched propanol side chain with an amino group at the C3 position. The imidazole ring’s 1,2-dimethyl substitution likely enhances steric and electronic effects, influencing its solubility, stability, and molecular interactions. While direct physicochemical data for this compound are absent in the provided evidence, analogs from literature suggest its properties are modulated by substituent variations .
Properties
Molecular Formula |
C9H17N3O |
|---|---|
Molecular Weight |
183.25 g/mol |
IUPAC Name |
3-amino-1-(2,3-dimethylimidazol-4-yl)-2-methylpropan-1-ol |
InChI |
InChI=1S/C9H17N3O/c1-6(4-10)9(13)8-5-11-7(2)12(8)3/h5-6,9,13H,4,10H2,1-3H3 |
InChI Key |
WWGPBLFFSFIZGW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC=C(N1C)C(C(C)CN)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol typically involves multi-step organic reactions. One possible route could involve the alkylation of an imidazole derivative followed by amination and hydroxylation steps. Specific reaction conditions such as temperature, solvents, and catalysts would depend on the chosen synthetic pathway.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimizing the synthetic route for scalability, yield, and cost-effectiveness. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and process optimization techniques.
Chemical Reactions Analysis
Types of Reactions
3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a carbonyl group.
Reduction: The imidazole ring can be reduced under specific conditions.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions would vary based on the desired transformation.
Major Products
The major products formed from these reactions would depend on the specific reaction pathway. For example, oxidation might yield a ketone or aldehyde derivative, while substitution could introduce various functional groups onto the imidazole ring.
Scientific Research Applications
Chemistry
In chemistry, 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol can be used as a building block for the synthesis of more complex molecules. Its functional groups allow for diverse chemical modifications.
Biology
In biological research, this compound might be investigated for its potential as a biochemical probe or as a precursor for bioactive molecules.
Medicine
In medicinal chemistry, derivatives of this compound could be explored for their pharmacological properties, such as enzyme inhibition or receptor binding.
Industry
In industry, this compound could be used in the development of new materials or as an intermediate in the synthesis of specialty chemicals.
Mechanism of Action
The mechanism of action for 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol would depend on its specific application. For example, if used as a drug, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions.
Comparison with Similar Compounds
Table 1: Key Structural Comparisons
Key Observations :
- The target compound’s 1,2-dimethylimidazole core distinguishes it from benzoimidazole derivatives (e.g., Compounds 21, 25), which exhibit extended aromatic systems. This difference may reduce π-stacking interactions but improve metabolic stability .
- Compared to (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol , the target’s branched chain and dimethyl groups likely increase lipophilicity, affecting membrane permeability and solubility.
Physicochemical and Analytical Data
Table 2: LCMS and Predicted Properties
Notes:
- The target compound’s predicted m/z (~198.2) is lower than benzimidazole derivatives (e.g., Compound 21: 404), reflecting its simpler structure.
- Higher melting points in compounds like (2S)-Histidinol suggest stronger intermolecular hydrogen bonding, which the target compound may lack due to steric hindrance from methyl groups.
Biological Activity
3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol, also known by its CAS number 1538227-09-6, is a compound that has garnered interest due to its potential biological activities. This article explores its chemical properties, synthesis, and biological effects, particularly focusing on its antimicrobial and pharmacological activities.
The molecular formula of 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol is with a molecular weight of 169.22 g/mol. The structure features an imidazole ring, which is known for its biological significance in various compounds.
| Property | Value |
|---|---|
| CAS Number | 1538227-09-6 |
| Molecular Formula | C₈H₁₅N₃O |
| Molecular Weight | 169.22 g/mol |
| Density | N/A |
| Boiling Point | N/A |
| Melting Point | N/A |
Synthesis
The synthesis of this compound typically involves the reaction of appropriate precursors under controlled conditions. Although specific synthetic routes for this compound are not extensively documented in the literature, similar compounds have been synthesized using standard organic chemistry techniques involving imidazole derivatives.
Antimicrobial Activity
Research indicates that compounds containing imidazole rings exhibit significant antimicrobial properties. For instance, studies have shown that related nitroimidazole derivatives are effective against various Gram-positive and Gram-negative bacteria. The mechanism often involves the generation of free radicals that damage bacterial DNA and cellular structures .
Case Study: Antibacterial Efficacy
A study tested several imidazole derivatives against common pathogens like Staphylococcus aureus and Escherichia coli. The results indicated that compounds with structural similarities to 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol exhibited Minimum Inhibitory Concentration (MIC) values in the low micromolar range, suggesting potent antibacterial activity .
Pharmacological Applications
Beyond antimicrobial properties, imidazole derivatives have been explored for their potential in treating other conditions:
- Antiviral Activity : Some studies suggest that imidazole-containing compounds may inhibit viral replication, although specific data on 3-Amino-1-(1,2-dimethyl-1H-imidazol-5-yl)-2-methylpropan-1-ol is limited.
- Anticancer Properties : Certain imidazole derivatives have shown promise in cancer therapy by inducing apoptosis in cancer cells through various mechanisms including DNA damage and cell cycle arrest .
Research Findings
Recent investigations into the biological activities of imidazole derivatives highlight their versatility:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
